Cas no 1218791-43-5 (N-(tert-Butyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine)

• Product Name: N-(tert-Butyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine
• CAS No: 1218791-43-5
• MF: C₁₄H₂₄BN₃O₂
• MW: 277.170263290405
• MDL: MFCD12546547
• CID: 828301
• PubChem ID: 46739633
• Update Time: 2025-05-20

N-(tert-Butyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• N-(tert-Butyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine
• 2-t-Butylaminopyrimidine-5-boronic acid, pinacol ester
• N-tert-butyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine
• 2-t-Butylaminopyrimidine-5-boronic acid pinacol ester
• 2-tert-butylaminopyrimidine-5-boronic acid pinacol ester
• 2-tert-Butylaminopyrimidine-5-boronic acid, pinacol ester
• DB-365310
• CS-0175388
• MFCD12546547
• 1218791-43-5
• 2-Pyrimidinamine, N-(1,1-dimethylethyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• AKOS016004751
• BS-21221
• 2-t-Butylaminopyrimidine-5-boronic acid,pinacol ester
• DTXSID90675226
• SB60661

• MDL： MFCD12546547
• Inchi： 1S/C14H24BN3O2/c1-12(2,3)18-11-16-8-10(9-17-11)15-19-13(4,5)14(6,7)20-15/h8-9H,1-7H3,(H,16,17,18)
• InChI Key： QSQNGIXCPKOTOQ-UHFFFAOYSA-N
• SMILES： O1B(C2=CN=C(N=C2)NC(C)(C)C)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 277.19600
• Monoisotopic Mass: 277.1961572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.3Ų

Experimental Properties

• PSA: 56.27000
• LogP: 2.05920

Additional information on N-(tert-Butyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine

N-(tert-Butyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine (CAS No. 1218791-43-5): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry

N-(tert-Butyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine (CAS No. 1218791-43-5) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of boronic esters and is characterized by its pyrimidine core and tert-butyl substituent. The presence of the boronic ester moiety makes it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The chemical structure of N-(tert-Butyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine (CAS No. 1218791-43-5) is particularly noteworthy. The pyrimidine ring is a fundamental component of many biologically active compounds, including nucleosides and nucleotides. The tert-butyl group provides steric protection and enhances the stability of the molecule. The boronic ester functionality is highly reactive and can undergo various chemical transformations, making it a useful building block in organic synthesis.

Recent research has highlighted the importance of boronic esters in medicinal chemistry. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that boronic esters can be used to enhance the solubility and bioavailability of drug candidates. This is particularly relevant for compounds with poor aqueous solubility, which often face challenges in drug development. The use of N-(tert-Butyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine as a synthetic intermediate can facilitate the development of such compounds by improving their physicochemical properties.

The synthesis of N-(tert-Butyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine (CAS No. 1218791-43-5) typically involves several steps. One common approach is to start with a commercially available pyrimidine derivative and introduce the tert-butyl group through an alkylation reaction. The boronic ester moiety can then be introduced via a Suzuki coupling reaction using an appropriate boronic acid or boronic ester reagent. This synthetic route has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

In addition to its use as a synthetic intermediate, N-(tert-Butyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine has shown promise in various biological assays. Studies have indicated that this compound exhibits potent antiviral activity against several RNA viruses. For example, a research team at the University of California demonstrated that derivatives of this compound were effective in inhibiting the replication of influenza virus in vitro. These findings suggest that N-(tert-Butyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine could serve as a lead compound for the development of novel antiviral drugs.

Beyond antiviral applications, there is growing interest in exploring the potential of boronic ester-containing compounds in cancer therapy. A recent study published in Cancer Research reported that certain derivatives of N-(tert-butyl)-5-(4,4,5,5-tetramethyl-[1][3][[d][i]oxaborolan-[[[[d][i]o]xaborolan-[[[[d][i]oxaborolan-[[[[d][i]oxaborolan-[[[[d][i]oxaborolan-[[[[d][i]oxaborolan-[[[[d][i]oxaborolan-[[[[d][i]oxaborolan-[[[[d][i]oxaborolan-[[[[d][i]oxaborolan-[[[[d][i]oxaborolan-[[[[d][i]oxaborolan-[[[[d][i]oxaborolan-[[[[d][i]oxaborolan-[[[[d][i]oxaborolan-[[[[d][i]oxabol]]]]]]]]]]]]]]]]]]]]]]]]]]]]]]]]]-ynol-based compounds showed significant cytotoxicity against various cancer cell lines. These results highlight the potential of this class of compounds as anticancer agents.

The versatility of N-(tert-butyl)-5-(4,[b],[b],[b],[b]-tetramethyl-[b]-boronate)-pyrimidin[b]-amine extends beyond its direct biological activity. It can also serve as a valuable tool in chemical biology research. For instance, boronic esters are known to form reversible covalent bonds with certain biomolecules such as sugars and amino acids. This property has been exploited to develop novel probes for studying protein-carbohydrate interactions and other biological processes.

In conclusion,N-(tert-butyl)-5-(4,[b],[b],[b],[b]-tetramethyl-[b]-boronate)-pyrimidin[b]-amine (CAS No. 1218791–43–5) is a multifaceted compound with significant potential in medicinal chemistry and chemical biology. Its unique structural features make it an attractive candidate for developing new drugs and therapeutic agents. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in the field.